Cas no 917482-69-0 (β-D-Xylopyranosyl-(1->4)-6-deoxy-α-L-mannopyranosyl-(1->2)-1-O-[(2α,3β,16α)-3-(β-D-glucopyranosyloxy)-16,23-dihydroxy-24,28-dioxo-2,24-epoxyolean-12-en-28-yl]-α-L-arabinopyran ose)

• Product Name: β-D-Xylopyranosyl-(1->4)-6-deoxy-α-L-mannopyranosyl-(1->2)-1-O-[(2α,3β,16α)-3-(β-D-glucopyranosyloxy)-16,23-dihydroxy-24,28-dioxo-2,24-epoxyolean-12-en-28-yl]-α-L-arabinopyran ose
• CAS No: 917482-69-0
• MF: C₅₂H₈₀O₂₄
• MW: 1089.17721939087
• CID: 2019967
• PubChem ID: 101403597
• Update Time: 2025-04-21

β-D-Xylopyranosyl-(1->4)-6-deoxy-α-L-mannopyranosyl-(1->2)-1-O-[(2α,3β,16α)-3-(β-D-glucopyranosyloxy)-16,23-dihydroxy-24,28-dioxo-2,24-epoxyolean-12-en-28-yl]-α-L-arabinopyran ose Chemical and Physical Properties

Names and Identifiers

• 3-O-beta-D-glucopyranosyl 3beta,16alpha,23-trihydroxyolean-12-en-2,24-lactone-28-oic acid 28-O-beta-xylopyranosyl-(1->4)-alpha-L-rhamnopyranosyl-(1->2)-alpha-L-arabinopyranosyl ester
• 3-O-beta-D-glucopyranosyl platycogenic acid A lactone 28-O-beta-D-xylopyranosyl-(1->4)-alpha-L-rhamnopyranosyl-(1->2)-alpha-L-arabinopyra
• platycoside M-3
• Platycoside M3
• β-D-Xylopyranosyl-(1->4)-6-deoxy-α-L-mannopyranosyl-(1->2)-1-O-[(2α,3β,16α)-3-(β-D-glucopyranosyloxy
• [(2S,3R,4S,5S)-3-[(2S,3R,4S,5R,6S)-3,4-Dihydroxy-6-methyl-5-[(2S,3R,4S,5R)-3,4,5-trihydroxyoxan-2-yl
• AKOS040762207
• 917482-69-0
• FS-7630
• CS-0149152
• β-D-Xylopyranosyl-(1->4)-6-deoxy-α-L-mannopyranosyl-(1->2)-1-O-[(2α,3β,16α)-3-(β-D-glucopyranosyloxy)-16,23-dihydroxy-24,28-dioxo-2,24-epoxyolean-12-en-28-yl]-α-L-arabinopyran ose

• Inchi： 1S/C52H80O24/c1-20-38(73-41-35(63)30(58)23(55)17-68-41)34(62)37(65)42(70-20)74-39-31(59)24(56)18-69-44(39)76-45(66)51-12-11-47(2,3)13-22(51)21-7-8-27-48(4)14-25-40(75-43-36(64)33(61)32(60)26(16-53)71-43)52(19-54,46(67)72-25)28(48)9-10-49(27,5)50(21,6)15-29(51)57/h7,20,22-44,53-65H,8-19H2,1-6H3/t20-,22-,23+,24-,25-,26+,27+,28+,29+,30-,31-,32+,33-,34-,35+,36+,37+,38-,39+,40-,41-,42-,43-,44-,48+,49+,50+,51+,52+/m0/s1
• InChI Key： OPWVFDSVASAJMA-GIYNZGKXSA-N
• SMILES： O1C([C@@]2(CO)[C@H]([C@@H]1C[C@@]1(C)[C@H]2CC[C@@]2(C)[C@]3(C)C[C@H]([C@@]4(C(=O)O[C@H]5[C@@H]([C@H]([C@H](CO5)O)O)O[C@H]5[C@@H]([C@@H]([C@H]([C@H](C)O5)O[C@H]5[C@@H]([C@H]([C@@H](CO5)O)O)O)O)O)CCC(C)(C)C[C@H]4C3=CC[C@@H]21)O)O[C@H]1[C@@H]([C@H]([C@@H]([C@@H](CO)O1)O)O)O)=O

Computed Properties

• Exact Mass: 1088.50395341g/mol
• Monoisotopic Mass: 1088.50395341g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 13
• Hydrogen Bond Acceptor Count: 24
• Heavy Atom Count: 76
• Rotatable Bond Count: 11
• Complexity: 2200
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 29
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 380
• XLogP3: 1.167

Experimental Properties

• Color/Form: Powder

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Triterpenoids
• Triterpenoids